Cas no 2137457-95-3 (Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate)

• Product Name: Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate
• CAS No: 2137457-95-3
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 5256398
• PubChem ID: 165951094
• Update Time: 2025-08-04

Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate
• EN300-386741
• 2137457-95-3
• Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate

• Inchi： 1S/C15H20ClNO4/c1-10-7-5-6-8-11(10)12(13(18)20-9-16)17-14(19)21-15(2,3)4/h5-8,12H,9H2,1-4H3,(H,17,19)
• InChI Key： OOGXBLRSTXXKHV-UHFFFAOYSA-N
• SMILES： ClCOC(C(C1C=CC=CC=1C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Additional information on Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate

Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate (CAS No. 2137457-95-3): A Comprehensive Overview

Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate, identified by its CAS number 2137457-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate consists of a chloromethyl group attached to an acetic acid derivative, which is further functionalized with a tert-butoxycarbonyl (Boc) protected amino group and a 2-methylphenyl moiety. This arrangement provides a versatile platform for further chemical modifications, making it an attractive candidate for medicinal chemists seeking to design novel therapeutic agents.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in synthetic methodologies and an increased focus on targeted therapies. Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate has emerged as a key building block in this context, particularly in the synthesis of peptidomimetics and small molecule inhibitors. Its ability to undergo selective reactions while maintaining the integrity of the Boc-protected amino group has made it a preferred choice for researchers aiming to develop complex molecular architectures.

One of the most compelling aspects of Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate is its role in the development of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The compound's structural features allow for the introduction of specific pharmacophores that can interact with target enzymes, thereby modulating their activity. For instance, studies have demonstrated its utility in generating inhibitors targeting matrix metalloproteinases (MMPs), which are implicated in tissue degradation and inflammation.

The Boc-protected amino group in Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate offers an additional layer of control during synthetic processes, enabling researchers to introduce other functional groups without premature deprotection. This feature is particularly valuable in multi-step syntheses where sequential modifications are required. Moreover, the presence of the 2-methylphenyl ring enhances the compound's solubility and bioavailability, making it more suitable for biological assays and preclinical studies.

Recent research has also highlighted the potential of Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate in the development of antiviral agents. Its structural motif has been explored in the synthesis of compounds that can inhibit viral proteases, which are essential for viral replication. By targeting these enzymes, researchers aim to develop novel antiviral drugs with improved efficacy and reduced side effects. The compound's ability to undergo selective modifications has been instrumental in fine-tuning its pharmacological properties.

The versatility of Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science, where its unique chemical properties contribute to the development of advanced polymers and coatings. These materials exhibit enhanced durability and functionality, making them suitable for applications in electronics, aerospace, and biomedical engineering.

In conclusion, Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methylphenyl)acetate (CAS No. 2137457-95-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its structural features and reactivity make it an invaluable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving innovation in both academic and industrial settings.